Cas no 61556-08-9 (2-Acridinesulfonic acid, 9-formyl-)
61556-08-9 structure
Product Name:2-Acridinesulfonic acid, 9-formyl-
CAS No:61556-08-9
MF:C14H9NO4S
MW:287.290562391281
CID:474941
PubChem ID:21493597
Update Time:2025-04-19
2-Acridinesulfonic acid, 9-formyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Acridinesulfonic acid, 9-formyl-
- 9-formylacridine-2-sulfonic acid
- DTXSID90614857
- SCHEMBL11873676
- 61556-08-9
-
- Inchi: 1S/C14H9NO4S/c16-8-12-10-3-1-2-4-13(10)15-14-6-5-9(7-11(12)14)20(17,18)19/h1-8H,(H,17,18,19)
- InChI Key: JOMRGVKLFZJLJZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C(C=1)=C(C=O)C1C=CC=CC=1N=2)(=O)(=O)O
Computed Properties
- Exact Mass: 287.02527
- Monoisotopic Mass: 287.02522894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 92.7Ų
Experimental Properties
- PSA: 84.33
2-Acridinesulfonic acid, 9-formyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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